Cas no 14159-53-6 (2-(2-methylpropyl)-3-Pyridinol)

• Product Name: 2-(2-methylpropyl)-3-Pyridinol
• CAS No: 14159-53-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1092769
• PubChem ID: 67986688
• Update Time: 2025-10-29

2-(2-methylpropyl)-3-Pyridinol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-3-Pyridinol
• 2-(2-methylpropyl)pyridin-3-ol
• AKOS017413481
• 14159-53-6
• SCHEMBL9963340
• 2-Isobutylpyridin-3-ol
• SB85185

• Inchi： 1S/C9H13NO/c1-7(2)6-8-9(11)4-3-5-10-8/h3-5,7,11H,6H2,1-2H3
• InChI Key： VUPFPJVJEDZUQT-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1CC(C)C

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 2-(2-methylpropyl)-3-Pyridinol

Comprehensive Overview of 2-(2-methylpropyl)-3-Pyridinol (CAS No. 14159-53-6): Properties, Applications, and Market Insights

2-(2-methylpropyl)-3-Pyridinol (CAS No. 14159-53-6) is a specialized pyridine derivative with a unique molecular structure that combines a pyridine ring with a branched alkyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. As researchers and industries increasingly focus on sustainable chemistry and bioactive intermediates, understanding the properties and potential of this compound becomes crucial.

The chemical structure of 2-(2-methylpropyl)-3-Pyridinol features a hydroxyl group at the 3-position of the pyridine ring and a 2-methylpropyl group at the 2-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns. The CAS registry number 14159-53-6 serves as a unique identifier for this compound in global chemical databases, ensuring accurate identification across research and commercial applications.

In pharmaceutical research, 2-(2-methylpropyl)-3-Pyridinol has shown promise as a building block for drug development. Its structural features make it valuable for creating molecules with potential biological activity. Recent studies exploring neuroprotective agents and anti-inflammatory compounds have utilized this pyridine derivative as a key intermediate. The growing interest in small molecule therapeutics has further increased demand for specialized intermediates like this compound.

The agrochemical industry has also found applications for 2-(2-methylpropyl)-3-Pyridinol in the development of novel crop protection agents. As global agriculture faces challenges from climate change and pest resistance, researchers are investigating new chemical scaffolds for next-generation pesticides. The compound's structural features offer possibilities for creating selective and environmentally friendly agrochemicals, aligning with the industry's shift toward sustainable pest management solutions.

From a synthetic chemistry perspective, 2-(2-methylpropyl)-3-Pyridinol presents interesting opportunities for catalysis and materials science. The presence of both hydroxyl and pyridine groups in its structure allows for diverse functionalization, making it valuable for creating ligands in catalytic systems or as a component in advanced materials. Researchers working on metal-organic frameworks (MOFs) and coordination polymers have explored derivatives of this compound for their unique properties.

The market for 2-(2-methylpropyl)-3-Pyridinol has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Asia-Pacific has emerged as a significant production and consumption hub, driven by expanding research and development activities in countries like China and India. European and North American markets continue to demand high-purity grades of this compound for specialized applications, reflecting the global nature of the fine chemicals industry.

Quality control and analytical methods for 2-(2-methylpropyl)-3-Pyridinol typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of robust analytical protocols has been particularly important as applications of this compound expand into more sensitive areas like pharmaceutical intermediates and electronic chemicals.

Recent innovations in green chemistry have influenced the production processes for 2-(2-methylpropyl)-3-Pyridinol. Manufacturers are increasingly adopting atom-efficient synthesis routes and environmentally friendly solvents to reduce the ecological footprint of production. These advancements align with global trends toward sustainable chemical manufacturing and respond to growing regulatory pressures and consumer demand for greener products.

Storage and handling recommendations for 2-(2-methylpropyl)-3-Pyridinol emphasize protection from moisture and oxidation. The compound is typically stored in sealed containers under inert atmosphere when high purity is required. Proper handling procedures ensure the material maintains its stability and performance characteristics throughout its shelf life, which is particularly important for research laboratories and production facilities using this compound as a key intermediate.

The future outlook for 2-(2-methylpropyl)-3-Pyridinol appears promising as new applications continue to emerge. Ongoing research in medicinal chemistry, material science, and catalysis is likely to uncover additional uses for this versatile compound. Furthermore, the growing emphasis on specialty chemicals in various industries suggests sustained demand for well-characterized, high-quality pyridine derivatives like this one.

For researchers and industry professionals seeking detailed technical information about 2-(2-methylpropyl)-3-Pyridinol (CAS No. 14159-53-6), consulting specialized chemical databases, supplier technical sheets, and peer-reviewed literature is recommended. As with any chemical compound, proper safety assessments should be conducted before use in any application, following all relevant guidelines and regulations.